3-(2-Methylbenzyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H10F4N4S
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 3-[(2-methylphenyl)methyl]-6-(2,3,4,5-tetrafluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H10F4N4S/c1-8-4-2-3-5-9(8)6-12-22-23-17-25(12)24-16(26-17)10-7-11(18)14(20)15(21)13(10)19/h2-5,7H,6H2,1H3
• InChI Key: WGSDMQALYRMUPJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C4=CC(=C(C(=C4F)F)F)F

Description

3-(2-Methylbenzyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the class of triazolo-thiadiazoles. It has been extensively studied for its potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-(2-Methylbenzyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also have an effect on the immune system, helping to stimulate the body's natural defenses against cancer.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-Methylbenzyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. It may also have an effect on the central nervous system, helping to protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-Methylbenzyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its high potency against cancer cells. It has been shown to be effective at very low concentrations, making it a promising candidate for further development as a cancer treatment. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are many potential future directions for research on 3-(2-Methylbenzyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new derivatives of this compound with improved solubility and other properties. Another direction for future research is the investigation of the mechanism of action of this compound in more detail, which could help to identify new targets for cancer therapy. Additionally, the potential use of this compound in combination with other drugs or therapies should be explored, as this may enhance its effectiveness against cancer cells.

Synthesis Methods

The synthesis of 3-(2-Methylbenzyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-(2,3,4,5-tetrafluorophenyl)hydrazinecarbothioamide with 2-methylbenzaldehyde in the presence of a catalyst and a solvent. The resulting product is then purified by recrystallization to obtain the final compound with high purity.

Scientific Research Applications

3-(2-Methylbenzyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have significant activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. In addition, it has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.